4-fluoro-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• InChI: InChI=1S/C19H14F2N4OS/c20-14-5-1-12(2-6-14)17-23-19-25(24-17)16(11-27-19)9-10-22-18(26)13-3-7-15(21)8-4-13/h1-8,11H,9-10H2,(H,22,26)
• InChI Key: GEKOWXOJUMYPRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC=C(C=C4)F)F
• Molecular Formula: C19H14F2N4OS
• Molecular Weight: 384.4 g/mol

Description

“4-fluoro-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are important heterocyclics exhibiting diverse biological activities.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of 2-mercaptobenzimidazoles with ketones in boiling AcOH/H2SO4 to afford 2-benzimidazolylthioacetophenone derivatives. These sulphides are then cyclized to give the corresponding thiazolo.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms.

Chemical Reactions Analysis

The chemical reactions of such compounds can be quite diverse, depending on the substituents on the thiazole ring. For instance, compounds with para-substituted electron-withdrawing halogen groups at the phenyl ring showed better antifungal activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary widely. Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles, including 2,4-disubstituted derivatives, have demonstrated significant antimicrobial properties. .
• Compound 4 (with a 3,4-dimethoxyphenyl moiety at the fourth position of the thiazole ring) exhibited potent inhibitory activity against microorganisms, with a minimum inhibitory concentration (MIC) of 1.4 µM. .

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor and cytotoxic effects. .

Structure–Activity Relationship (SAR) Studies

• Researchers have explored the impact of substituents at positions 2 and 4 on the orientation and nucleophilicity of the thiazole ring. .

Drug Design and Target Interaction

• The molecular electrostatic potential (MEP) surface of the thiazole ring influences drug–target protein interactions. .

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, exhibit a wide range of biological activities . They have been found to interact with various targets inducing effects such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .

Mode of Action

The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole derivatives are known to induce a wide range of biological effects due to their interaction with various targets .

Action Environment

The physico-chemical properties of thiazole derivatives, such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles, could potentially be influenced by environmental factors .

Future Directions

Thiazoles are an important class of compounds with diverse biological activities, and there is considerable interest in developing new thiazole derivatives. Future research could focus on synthesizing new derivatives and evaluating their biological activities. This could lead to the discovery of new drug candidates with improved efficacy and safety profiles.